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Compound of Interest

Compound Name: 4-Methylumbelliferone-13C4

Cat. No.: B565963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

applications of 4-Methylumbelliferone-13C4, a stable isotope-labeled derivative of the

fluorescent indicator and hyaluronan synthesis inhibitor, 4-Methylumbelliferone

(Hymecromone). This document is intended to serve as a valuable resource for researchers

utilizing this compound in experimental settings.

Core Chemical and Physical Properties
4-Methylumbelliferone-13C4 is a synthetic compound where four carbon atoms in the 4-

Methylumbelliferone structure have been replaced with the stable isotope, carbon-13. This

isotopic labeling provides a distinct mass signature, making it an ideal internal standard for

quantitative analysis of its unlabeled counterpart in complex biological matrices.
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Property Value Source(s)

CAS Number 1569304-40-0 [1][2][3][4]

Molecular Formula 13C4C6H8O3 [1][3]

Molecular Weight 180.14 g/mol [1][3][4]

Accurate Mass 180.0608 [1]

Appearance Off-White to Yellow Solid [4]

Purity >95% (HPLC) [1]

Storage Temperature -20°C or 2-8°C Refrigerator [1][4]

Synonyms
7-Hydroxy-4-methylcoumarin-

13C4, Hymecromone-13C4
[4][5]

Applications in Research and Development
The primary application of 4-Methylumbelliferone-13C4 is as an internal standard in analytical

methodologies, particularly in pharmacokinetic and metabolic studies of 4-Methylumbelliferone.

[6] Its identical chemical behavior to the unlabeled compound, coupled with its distinct mass,

allows for precise quantification by mass spectrometry-based techniques.

4-Methylumbelliferone itself is a subject of significant research interest due to its ability to inhibit

hyaluronan (HA) synthesis.[7] It is used in studies related to cancer, inflammation, and

autoimmune diseases where HA plays a critical role.[6][8][9]

Logical and Experimental Workflows
The following diagrams illustrate the logical relationship of 4-Methylumbelliferone-13C4 to its

parent compound and a typical experimental workflow for its use.
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Relationship of 4-Methylumbelliferone-13C4 to its analyte and biological target.
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Start: Quantitative Analysis of 4-Methylumbelliferone

Sample Preparation
(e.g., Plasma, Tissue Homogenate)

Spike with 4-Methylumbelliferone-13C4
(Internal Standard)

Extraction of Analytes

LC-MS/MS Analysis

Quantification of 4-Methylumbelliferone
(Ratio to Internal Standard)

End: Concentration Determined
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Typical experimental workflow for using 4-Methylumbelliferone-13C4 as an internal standard.

Experimental Protocols
While specific, detailed synthesis protocols for 4-Methylumbelliferone-13C4 are proprietary

and not publicly available, the general synthesis of 4-methylumbelliferone and its derivatives is

well-documented.[10][11][12] The introduction of the 13C4 label would typically involve starting

materials already enriched with carbon-13.
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General Protocol for Quantitative Analysis using 4-Methylumbelliferone-13C4 as an Internal

Standard:

A detailed protocol for using 4-Methylumbelliferone-13C4 as an internal standard for the

quantification of 4-MU and its metabolite 4-methylumbelliferyl glucuronide (4-MUG) in biological

samples can be adapted from studies on 4-MU pharmacokinetics.[6][13]

Preparation of Standards: Prepare a stock solution of 4-Methylumbelliferone-13C4 in a

suitable solvent (e.g., methanol). Create a series of calibration standards by spiking known

concentrations of unlabeled 4-Methylumbelliferone into a blank biological matrix (e.g.,

plasma, cell lysate).

Sample Preparation: To the unknown biological samples, add a known and constant amount

of the 4-Methylumbelliferone-13C4 internal standard solution.

Extraction: Perform a protein precipitation or liquid-liquid extraction to remove interfering

substances. A common method involves the addition of a cold organic solvent like

acetonitrile, followed by centrifugation.

LC-MS/MS Analysis: Analyze the extracted samples using a liquid chromatography-tandem

mass spectrometry (LC-MS/MS) system.

Chromatography: Use a suitable C18 column to separate 4-Methylumbelliferone and 4-
Methylumbelliferone-13C4 from other matrix components.

Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring

(MRM) mode. Set specific precursor-to-product ion transitions for both the unlabeled

analyte and the 13C4-labeled internal standard.

Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to

the internal standard against the concentration of the calibration standards. Determine the

concentration of 4-Methylumbelliferone in the unknown samples by interpolating their peak

area ratios from the calibration curve.

This technical guide provides a foundational understanding of 4-Methylumbelliferone-13C4
for researchers and professionals in drug development. Its critical role as an internal standard
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enables accurate and reliable quantification, which is essential for advancing our

understanding of the therapeutic potential of 4-Methylumbelliferone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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